methyl 6-methyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-methyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C24H25N3O5S2/c1-26-14-13-19-20(15-26)33-23(21(19)24(29)32-3)25-22(28)16-9-11-18(12-10-16)34(30,31)27(2)17-7-5-4-6-8-17/h4-12H,13-15H2,1-3H3,(H,25,28)
• InChI Key: WPYVHJLTRNSAKW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4
• Molecular Formula: C24H25N3O5S2
• Molecular Weight: 499.6 g/mol

Description

Methyl 6-methyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C24H25N3O5S2 and its molecular weight is 499.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Research has been conducted on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related fused systems, showcasing the versatility of thieno[2,3-b]pyridine derivatives as synthons for the development of polyheterocyclic systems with potential biological activity (Bakhite, Al‐Sehemi, & Yamada, 2005). Similarly, the synthesis of tetrahydrobenzo[b]thiophene derivatives under microwave irradiation highlights the methods for enhancing the efficiency of synthesizing complex molecules (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).

Chemical Reactions and Properties

The reactivity of thieno[2,3-b]pyridine derivatives has been explored through various reactions, leading to the creation of new pyridothienopyrimidines and pyridothienopyrimidobenzimidazoles, further expanding the utility of these compounds in synthesizing new chemical entities (Fadda, Bondock, Khalil, & Tawfik, 2013). The exploration of secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides in reaction with ortho-formylbenzoic acid has unveiled new pathways for generating complex fused molecular frameworks (Vasilin, Lukina, Stroganova, Morozov, & Krapivin, 2015).